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Compound of Interest

Compound Name: Sodium tungstate

Cat. No.: B078439

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
sodium tungstate, addressing its various forms, including anhydrous sodium tungstate,
sodium tungstate dihydrate, and sodium paratungstate. This document details the
decomposition pathways, presents quantitative data from thermal analysis, and outlines the
experimental protocols for characterization.

Introduction

Sodium tungstate is a crucial inorganic compound with applications ranging from catalysis to
medical research. Understanding its thermal stability and decomposition behavior is paramount
for its use in high-temperature applications and for the synthesis of tungsten-based materials.
The thermal decomposition of sodium tungstate is not a singular process but is highly
dependent on its hydration state and polymeric form. This guide will elucidate the distinct
thermal behaviors of anhydrous sodium tungstate (Naz2WOa4), sodium tungstate dihydrate
(Naz2WOa4-2H20), and sodium paratungstate (Naio[H2W12042]-27H20).

Thermal Decomposition Profiles

The thermal decomposition of sodium tungstate and its related compounds has been
investigated using various analytical techniques, primarily thermogravimetric analysis (TGA)
and differential scanning calorimetry (DSC). The results reveal distinct decompaosition pathways
and products for the anhydrous, dihydrate, and paratungstate forms.
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Anhydrous Sodium Tungstate (Na2WOa)

Anhydrous sodium tungstate is a thermally stable compound with a high melting point of 698
°C.[1] While generally stable, it undergoes phase transformations at elevated temperatures
before melting.[2] Upon intense heating to decomposition, it is reported to emit toxic fumes of
sodium oxide.[1][3][4] The decomposition products are sodium and tungsten oxides.[5]

Sodium Tungstate Dihydrate (Na2WO4:2H20)

The thermal decomposition of sodium tungstate dihydrate is primarily a dehydration process
that occurs in a single step. The water of crystallization is lost at approximately 100 °C to form
the anhydrous salt.[6][7] This process has been studied using TGA-DTG and DSC, with the
dehydration taking place in a single thermal step.[6][8]

Sodium Paratungstate (Naio[H2W12042]-27H20)

Sodium paratungstate exhibits a more complex, multi-stage thermal decomposition. The
process involves several dehydration steps followed by phase transformations and the
formation of other tungstate species. The overall decomposition mechanism consists of seven
distinct stages.[9][10] The initial four stages are the sequential loss of water molecules,
followed by a phase transformation of an intermediate, and finally the formation of a mixture of
sodium tungstate compounds.[9][10]

Quantitative Data Presentation

The following tables summarize the quantitative data obtained from the thermal analysis of
different forms of sodium tungstate.

Table 1: Thermal Properties of Anhydrous Sodium Tungstate

Property Value
Melting Point 698 °C
Decomposition Products Sodium Oxides, Tungsten Oxide

Table 2: Thermal Decomposition of Sodium Tungstate Dihydrate
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Enthalpy Change
Temperature Range Process Mass Loss (%) (AH)
Dehydration (loss of )
~100 °C ~10.9% (theoretical) 100.4 £ 1.9 kJ/mol

2H20)

Table 3: Multi-stage Thermal Decomposition of Sodium Paratungstate

Temperature Temperature Cumulative
Stage Process

(K) (°C) H20 Lost
1 ~331K ~58 °C Dehydration 10
2 ~353 K ~80 °C Dehydration 19
3 ~403 K ~130 °C Dehydration 24
4 ~588 K ~315°C Dehydration 28

Phase

5 ~691 K ~418 °C -

Transformation

Formation of
6 ~733 K ~460 °C NazW207 and -
Naz2W4013

Experimental Protocols

The characterization of the thermal decomposition of sodium tungstate relies on standardized
thermal analysis techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature and mass loss associated with decomposition and
dehydration events.

Methodology:
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e Asmall, accurately weighed sample (typically 5-15 mg) of the sodium tungstate compound
is placed in an inert crucible (e.g., alumina or platinum).[11][12]

e The crucible is loaded into the TGA instrument.

e The system is purged with an inert gas, such as nitrogen or argon, at a constant flow rate
(e.g., 20-50 mL/min) to provide a non-reactive atmosphere.[12][13]

e The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range
(e.g., room temperature to 1000 °C).[12]

e The mass of the sample is continuously monitored and recorded as a function of
temperature.

e The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) are analyzed
to identify the onset and peak temperatures of mass loss events.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with phase transitions (e.g., melting,
crystallization) and chemical reactions.

Methodology:

o Asmall, accurately weighed sample (typically 2-10 mg) is hermetically sealed in an
aluminum or other suitable pan.

e An empty, sealed pan is used as a reference.
o Both the sample and reference pans are placed in the DSC cell.

e The cell is heated or cooled at a controlled, linear rate (e.g., 10 °C/min) under a controlled
atmosphere.

o The differential heat flow between the sample and the reference is measured as a function of
temperature.
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o Endothermic (heat absorbing) and exothermic (heat releasing) events are identified as peaks
on the DSC curve. The temperature and enthalpy of these transitions are determined by
analyzing the peak position and area.

X-ray Diffraction (XRD)

Objective: To identify the crystalline phases of the solid residues after thermal decomposition at
different temperatures.

Methodology:

Samples of the sodium tungstate compound are heated to specific temperatures
corresponding to the end of each decomposition stage observed in the TGA.

o The samples are held at these temperatures for a sufficient time to ensure the completion of
the transformation and then cooled to room temperature.

e The solid residues are ground into a fine powder.
e The powdered sample is mounted on a sample holder for XRD analysis.

o The sample is irradiated with a monochromatic X-ray beam, and the diffracted X-rays are
detected at various angles (20).

e The resulting diffraction pattern (intensity vs. 20) is compared with standard diffraction
databases (e.g., ICDD) to identify the crystalline phases present in the residue.

Visualization of Pathways and Workflows

The following diagrams illustrate the decomposition pathways and the experimental workflow
for their analysis.
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Experimental Workflow for Thermal Analysis
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X-ray Diffraction (XRD)
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- Decomposition Temps
- Mass Loss
- Enthalpy Changes
- Phase Identification

Click to download full resolution via product page

Caption: General experimental workflow for investigating the thermal decomposition of sodium
tungstate compounds.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b078439?utm_src=pdf-body-img
https://www.benchchem.com/product/b078439?utm_src=pdf-body
https://www.benchchem.com/product/b078439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Decomposition Pathway of Sodium Tungstate Dihydrate

Naz2WOQOa4-2H20
(Sodium Tungstate Dihydrate)

~100 °C

(Dehydration) =He
Na2WOa 2H20 (g)
(Anhydrous Sodium Tungstate) (Water Vapor)

Click to download full resolution via product page

Caption: Single-step dehydration of sodium tungstate dihydrate.
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Decomposition Pathway of Sodium Paratungstate
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Caption: Multi-stage thermal decomposition of sodium paratungstate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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